Cas no 3262-89-3 (Boroxin,2,4,6-triphenyl-)

• Product Name: Boroxin,2,4,6-triphenyl-
• CAS No: 3262-89-3
• MF: C₁₈H₁₅B₃O₃
• MW: 311.742904901505
• MDL: MFCD00014587
• CID: 306280
• PubChem ID: 87561284
• Update Time: 2025-07-22

Boroxin,2,4,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Boroxin,2,4,6-triphenyl-
• 2,4,6-Triphenylboroxin
• 2,4,6-triphenyl-1,3,5,2,4,6-trioxatriborinane
• Triphenylboroxin
• 2,6-Triphenylboroxin
• Benzeneboronic anhydride
• Boroxin,triphenyl
• Cyclic benzeneboronic anhydride
• Cyclic phenylboronic anhydride
• Phenylboronic anhydride
• phenylboroxine
• triphenyl boroxine
• triphenyl-1,3,5,2,4,6-trioxatriborinane
• triphenylboronic acid anhydride
• Triphenylboroxole
• Phenyl Boronic Acid Anhydride
• AS-66570
• C18H15B3O3
• Phenylboronic acid anhydride
• MFCD00014587
• Phenylboronic acid trimeric anhydride
• SY057942
• InChI=1/C18H15B3O3/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)18-14-8-3-9-15-18/h1-15
• Boroxin, triphenyl-
• AKOS015840409
• T2640
• AMY25641
• SCHEMBL295817
• 3262-89-3
• DTXSID80186311
• CS-0120036
• FT-0749767
• NSC-22331
• NSC22331
• NSC 51723
• Triphenylboroxine
• Q16857560
• phenyl boronic acid trimeric anhydride
• NSC51723
• NSC-51723
• AI3-60389
• 2,4,6-TRIPHENYL BOROXINE
• DTXCID90108802

• MDL： MFCD00014587
• Inchi： 1S/C18H15B3O3/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)18-14-8-3-9-15-18/h1-15H
• InChI Key： VOXXGUAZBWSUSS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2)OB(C2C=CC=CC=2)OB1C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.13000
• Monoisotopic Mass: 312.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.13
• Melting Point: 217.0 to 221.0 deg-C
• Boiling Point: 368.3±25.0 °C at 760 mmHg
• Flash Point: 176.6±23.2 °C
• Refractive Index: 1.564
• PSA: 27.69000
• LogP: 1.23600
• Solubility: Uncertain

Boroxin,2,4,6-triphenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoboroxines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boroxin,2,4,6-triphenyl-

Comprehensive Overview of Boroxin,2,4,6-triphenyl- (CAS No. 3262-89-3): Properties, Applications, and Innovations

Boroxin,2,4,6-triphenyl- (CAS No. 3262-89-3) is a specialized organoboron compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique triphenyl structure, plays a pivotal role in advanced material science and synthetic chemistry. Its molecular formula, C₁₈H₁₅B₃O₃, reflects a highly stable cyclic boroxine core, making it a valuable building block for polymers, catalysts, and optoelectronic materials.

One of the most frequently searched questions about Boroxin,2,4,6-triphenyl- revolves around its synthesis methods. Researchers often explore its preparation via dehydration of phenylboronic acid, a process that highlights its thermal stability and solubility in organic solvents. Recent studies have also investigated its potential in green chemistry applications, aligning with the global push for sustainable chemical processes. This compound's ability to form coordination complexes with transition metals further expands its utility in catalysis.

In the context of material science, Boroxin,2,4,6-triphenyl- serves as a precursor for boron-doped graphene and other carbon-based nanomaterials. These materials are at the forefront of energy storage research, particularly in lithium-ion batteries and supercapacitors. The compound's aromaticity and electron-deficient nature contribute to enhanced conductivity and stability in these applications, addressing key challenges in renewable energy technologies.

Another trending topic is the compound's role in pharmaceutical intermediates. While not directly bioactive, its derivatives are explored for drug delivery systems due to their biocompatibility and controlled release properties. This aligns with the growing demand for targeted therapies and nanomedicine. Researchers are particularly interested in its self-assembly behavior, which could enable precise molecular engineering for biomedical applications.

The spectroscopic characterization of Boroxin,2,4,6-triphenyl- is another area of high interest. Advanced techniques like NMR spectroscopy and X-ray crystallography reveal its planar hexagonal structure, while mass spectrometry studies confirm its molecular integrity under various conditions. These analyses are crucial for quality control in industrial settings, where the compound's purity directly impacts downstream performance.

From an industrial perspective, Boroxin,2,4,6-triphenyl- finds use in high-performance coatings and adhesives. Its thermal resistance and chemical inertness make it ideal for aerospace and automotive applications. Recent patents highlight innovations in flame-retardant materials incorporating this compound, addressing safety concerns in electronics and construction materials.

Environmental considerations are also shaping research directions. The compound's low toxicity profile and biodegradation pathways are being actively studied to ensure compliance with REACH regulations and other environmental standards. This focus on eco-friendly chemicals resonates with both regulatory bodies and environmentally conscious consumers.

In summary, Boroxin,2,4,6-triphenyl- (CAS No. 3262-89-3) represents a versatile compound with multifaceted applications. Its significance spans from fundamental research to cutting-edge technologies, making it a subject of continuous exploration in both academic literature and industrial R&D. As material science and green chemistry evolve, this compound is poised to play an increasingly important role in addressing contemporary technological challenges.